![molecular formula C7H12N2O2 B6234405 7-oxa-4-azaspiro[2.5]octane-4-carboxamide CAS No. 2408965-08-0](/img/no-structure.png)
7-oxa-4-azaspiro[2.5]octane-4-carboxamide
Overview
Description
7-oxa-4-azaspiro[2.5]octane-4-carboxamide, also known as OAAC, is a cyclic amide that has been studied for its potential applications in the field of medicinal chemistry and drug discovery. OAAC is a novel scaffold that has been used as a building block for the synthesis of various bioactive molecules, such as small-molecule inhibitors and antifungal agents. OAAC has also been studied for its biological activities, including antimicrobial activity, anti-inflammatory activity, and antioxidant activity. The aim of
Scientific Research Applications
7-oxa-4-azaspiro[2.5]octane-4-carboxamide has been used in a variety of scientific research applications, including drug discovery, medicinal chemistry, and biochemistry. 7-oxa-4-azaspiro[2.5]octane-4-carboxamide has been used as a scaffold for the synthesis of various bioactive molecules, such as small-molecule inhibitors and antifungal agents. 7-oxa-4-azaspiro[2.5]octane-4-carboxamide has also been studied for its biological activities, including antimicrobial activity, anti-inflammatory activity, and antioxidant activity. 7-oxa-4-azaspiro[2.5]octane-4-carboxamide has also been studied for its potential applications in the field of drug delivery, as it has been shown to be able to form stable complexes with a variety of drugs.
Mechanism of Action
7-oxa-4-azaspiro[2.5]octane-4-carboxamide has been shown to interact with a variety of biological targets, including enzymes, receptors, and transporters. 7-oxa-4-azaspiro[2.5]octane-4-carboxamide has been shown to interact with enzymes by binding to the active site of the enzyme and inhibiting its activity. 7-oxa-4-azaspiro[2.5]octane-4-carboxamide has also been shown to interact with receptors by binding to the receptor and modulating its activity. 7-oxa-4-azaspiro[2.5]octane-4-carboxamide has also been shown to interact with transporters by binding to the transporter and modulating its activity.
Biochemical and Physiological Effects
7-oxa-4-azaspiro[2.5]octane-4-carboxamide has been shown to have a variety of biochemical and physiological effects. 7-oxa-4-azaspiro[2.5]octane-4-carboxamide has been shown to have antimicrobial activity, anti-inflammatory activity, and antioxidant activity. 7-oxa-4-azaspiro[2.5]octane-4-carboxamide has also been shown to have the ability to modulate the activity of enzymes, receptors, and transporters. 7-oxa-4-azaspiro[2.5]octane-4-carboxamide has also been shown to have the ability to form stable complexes with a variety of drugs, which could potentially be used for drug delivery.
Advantages and Limitations for Lab Experiments
7-oxa-4-azaspiro[2.5]octane-4-carboxamide has several advantages for lab experiments, including its availability, low cost, and ease of synthesis. 7-oxa-4-azaspiro[2.5]octane-4-carboxamide is also a versatile scaffold, which makes it useful for the synthesis of a variety of bioactive molecules. However, 7-oxa-4-azaspiro[2.5]octane-4-carboxamide also has several limitations for lab experiments, including its low solubility in aqueous solutions, its susceptibility to hydrolysis, and its lack of selectivity for certain targets.
Future Directions
7-oxa-4-azaspiro[2.5]octane-4-carboxamide has several potential future directions, including further research into its biological activities, its potential applications in drug delivery, and its potential applications in the field of medicinal chemistry. 7-oxa-4-azaspiro[2.5]octane-4-carboxamide could also be used as a scaffold for the synthesis of a variety of bioactive molecules, such as small-molecule inhibitors and antifungal agents. Additionally, 7-oxa-4-azaspiro[2.5]octane-4-carboxamide could be used as a tool for the development of novel drug delivery systems, as it has been shown to be able to form stable complexes with a variety of drugs. Finally, 7-oxa-4-azaspiro[2.5]octane-4-carboxamide could be used as a lead compound for the development of novel therapeutic agents, as it has been shown to have a variety of biological activities.
Synthesis Methods
7-oxa-4-azaspiro[2.5]octane-4-carboxamide can be synthesized using a variety of methods, including the Mitsunobu reaction, the Biginelli reaction, the Ugi reaction, and the Mannich reaction. The most common method for the synthesis of 7-oxa-4-azaspiro[2.5]octane-4-carboxamide is the Mitsunobu reaction, which involves the reaction of an aldehyde, an alcohol and a phosphine in the presence of an acid catalyst. The Biginelli reaction is a three-component reaction that involves the reaction of an aldehyde, an acid and an amine, and can be used to synthesize 7-oxa-4-azaspiro[2.5]octane-4-carboxamide. The Ugi reaction is a multicomponent reaction that involves the reaction of an aldehyde, an amine, an acid, and an isocyanide, and can also be used to synthesize 7-oxa-4-azaspiro[2.5]octane-4-carboxamide. The Mannich reaction is a multicomponent reaction that involves the reaction of an aldehyde, an amine, and a carbonyl compound, and can also be used to synthesize 7-oxa-4-azaspiro[2.5]octane-4-carboxamide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-oxa-4-azaspiro[2.5]octane-4-carboxamide involves the reaction of a spirocyclic lactam with an amine in the presence of a reducing agent.", "Starting Materials": [ "Spirocyclic lactam", "Amine", "Reducing agent" ], "Reaction": [ "The spirocyclic lactam is first treated with the reducing agent to form the corresponding spirocyclic amine.", "The amine is then added to the reaction mixture and the mixture is heated to promote the formation of the desired product.", "The reaction is monitored by TLC and the product is isolated by column chromatography." ] } | |
CAS RN |
2408965-08-0 |
Product Name |
7-oxa-4-azaspiro[2.5]octane-4-carboxamide |
Molecular Formula |
C7H12N2O2 |
Molecular Weight |
156.2 |
Purity |
95 |
Origin of Product |
United States |
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